Cas no 5229-48-1 (2-(4-methylphenyl)-2-oxoethyl benzoate)

2-(4-methylphenyl)-2-oxoethyl benzoate structure
5229-48-1 structure
Product Name:2-(4-methylphenyl)-2-oxoethyl benzoate
CAS No:5229-48-1
MF:C16H14O3
MW:254.280564785004
CID:1580400
PubChem ID:789324
Update Time:2025-04-21

2-(4-methylphenyl)-2-oxoethyl benzoate Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylphenyl)-2-oxoethyl benzoate
    • [2-(4-methylphenyl)-2-oxoethyl] benzoate
    • 5229-48-1
    • SMSF0004959
    • SR-01000199719
    • BIM-0012093.P001
    • DTXSID70355019
    • SR-01000199719-1
    • CBMicro_012000
    • Oprea1_746594
    • CB15499
    • Inchi: 1S/C16H14O3/c1-12-7-9-13(10-8-12)15(17)11-19-16(18)14-5-3-2-4-6-14/h2-10H,11H2,1H3
    • InChI Key: MOQJUCOQKPYFJZ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 254.09432
  • Monoisotopic Mass: 254.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.158
  • Boiling Point: 427.7°C at 760 mmHg
  • Flash Point: 191.1°C
  • Refractive Index: 1.574
  • PSA: 43.37
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